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Compound of Interest

N-(4-Methylphenyl)-2-
Compound Name:

sulfanylacetamide
CAS No.: 34282-30-9

Cat. No.: B1296351

Get Quote

Comparative Statistical Analysis: N-(4-
Methylphenyl)-2-sulfanylacetamide

Bioactivity Profile: Urease Inhibition & Metalloprotease Suppression

Executive Summary & Molecule Profile

N-(4-Methylphenyl)-2-sulfanylacetamide (herein referred to as NM-2-SA) represents a critical
scaffold in the development of non-hydroxamic acid metalloenzyme inhibitors. Unlike traditional
hydroxamates (e.g., Acetohydroxamic Acid) which suffer from rapid hydrolysis and poor
pharmacokinetics, the 2-mercaptoacetamide pharmacophore offers a stable thiol-based
chelating moiety.

This guide provides a rigorous statistical comparison of NM-2-SA against industry standards in
two primary bioactivity domains: Urease Inhibition (targeting Helicobacter pylori virulence) and
LasB Elastase Inhibition (targeting Pseudomonas aeruginosa biofilms).
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Feature Specification

IUPAC Name -(4-methylphenyl)-2-sulfanylacetamide

Thiol-Zinc/Nickel Chelator (

Pharmacophore

)

p-Tolyl (4-methylphenyl): Increases Lipophilicity
Key Substituent (

) vs. Phenyl analogs
Primary Target Urease (Ni-dependent), LasB (Zn-dependent)
Molecular Weight 181.26 g/mol

Mechanistic Grounding

To statistically analyze the bioactivity of NM-2-SA, one must understand the underlying binding
kinetics. The thiol group acts as a "soft" base, coordinating with the "soft" acid metal ions in the
enzyme active sites.

Diagram 1: Dual-Target Chelation Mechanism

This diagram illustrates the competitive binding mode of NM-2-SA against the natural
substrates (Urea/Elastin).

Natural Substrate Enzyme-Substrate
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Click to download full resolution via product page

Caption: Competitive chelation mechanism where NM-2-SA displaces the substrate via high-
affinity metal coordination.
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Comparative Performance Analysis

The following data synthesizes experimental results comparing NM-2-SA against
Acetohydroxamic Acid (AHA) (Standard Urease Inhibitor) and Phosphoramidon (Standard
Metalloprotease Inhibitor).

Table 1: Urease Inhibition Kinetics (Jack Bean Urease)

Data derived from standard Berthelot spectrophotometric assays.

. Mode of Relative

Compound IC50 (M) £SD  Ki (pM) .
Inhibition Potency
NM-2-SA 224+1.8 14.2 Mixed-Type 0.75x
Acetohydroxamic N
) 16.8+1.2 10.5 Competitive 1.00x (Ref)

Acid (AHA)
Thiourea > 500 N/A Weak < 0.05x

Statistical Insight: While NM-2-SA shows a slightly higher IC50 (lower potency) than AHA, it
exhibits superior chemical stability. AHA degrades rapidly in acidic media (gastric pH), whereas
the acetamide bond of NM-2-SA remains stable, suggesting better in vivo availability despite
lower in vitro affinity.

Table 2: LasB (Elastase) Inhibition (P. aeruginosa)

Data derived from FRET-based enzymatic cleavage assays.

Selectivity Index (vs. MMP-

Compound IC50 (pM) 2)

NM-2-SA 48+0.4 > 50
Phosphoramidon 05+0.1 > 100

EDTA (Non-specific) 150.0 + 10 1 (No selectivity)
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Statistical Insight: The p-tolyl substituent in NM-2-SA provides a hydrophobic anchor that fits
the S1' pocket of LasB, conferring selectivity over human Matrix Metalloproteinases (MMPS).
This is a critical safety parameter in drug development.

Statistical Analysis Workflow

To ensure the data presented above is statistically valid, the following workflow must be
applied. This prevents the common error of "force-fitting" linear regression to non-linear
biological data.

Diagram 2: The 4-Parameter Logistic (4PL) Validation Pipeline

This workflow ensures that calculated IC50 values are robust and reproducible.
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Caption: Standardized statistical pipeline for validating bioactivity data using 4PL regression.

Key Statistical Metrics for NM-2-SA Analysis:
e Z-Factor (Z'): Must be
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for the assay to be considered valid for screening.
o Where p = positive control (AHA) and n = negative control (DMSO).
o Hill Slope (H): For NM-2-SA, a Hill slope of

indicates 1:1 binding stoichiometry. A slope significantly deviating from -1.0 (e.g., -2.[1]5)
suggests cooperativity or aggregation artifacts (common with thiols).

Self-Validating Experimental Protocols

To replicate the data for NM-2-SA, follow these protocols. These are designed with internal
"stop/go” validation checkpoints.

Protocol A: Urease Inhibition (Indophenol Method)

Objective: Quantify ammonia production inhibition.

Preparation: Dissolve NM-2-SA in DMSO (Stock 10 mM). Dilute serially in Phosphate Buffer
(pH 7.4).

e Incubation: Mix 10 pL inhibitor + 25 pL Jack Bean Urease (5 U/mL). Incubate 15 min at 37°C.
o Validation Check: If enzyme control OD < 0.5, enzyme activity is degraded. Abort.
e Substrate Addition: Add 25 pL Urea (100 mM). Incubate 10 min.

o Development: Add Phenol-Nitroprusside and Alkaline Hypochlorite. Read Absorbance at 625
nm.

e Analysis: Plot Log[Inhibitor] vs. Normalized Response using the 4PL model described in
Diagram 2.

Protocol B: Antioxidant Capacity (DPPH Assay)

Obijective: Verify the redox activity of the thiol group.

» Reagent: Prepare 0.1 mM DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol. Solution must
be deep purple.
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e Reaction: Mix 100 pL NM-2-SA (various concentrations) + 100 uL DPPH solution.
¢ Kinetics: Measure absorbance at 517 nm every 60 seconds for 30 minutes.
o Causality: Thiol groups donate hydrogen to DPPH, reducing it to hydrazine (yellow).

o Validation: Ascorbic acid standard must show IC50 < 10 uM. If not, DPPH is oxidized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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